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Compound of Interest

Compound Name: Hoechst 33258

Cat. No.: B15609128

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the fluorescent staining of nuclear DNA in fixed

cells using Hoechst 33258. This application note is intended to guide researchers, scientists,

and drug development professionals in achieving optimal and reproducible results for

visualizing cell nuclei, analyzing cell cycle, and identifying apoptotic cells.

Introduction
Hoechst 33258 is a cell-permeant, blue-emitting fluorescent dye that specifically binds to the

minor groove of double-stranded DNA, with a strong preference for adenine-thymine (A-T) rich

regions.[1][2][3] Upon binding to DNA, the fluorescence of Hoechst 33258 increases

approximately 30-fold, resulting in a high signal-to-noise ratio.[2][3][4][5] It is excited by

ultraviolet (UV) light and has an emission maximum in the blue region of the spectrum, making

it compatible with other fluorophores in multicolor imaging experiments.[1][2] This dye can be

used to stain DNA in both live and fixed cells and is a common counterstain in fluorescence

microscopy, flow cytometry, and other cell analysis applications.[1][6][7]
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Hoechst 33258 is a bisbenzimide dye that binds to the minor groove of DNA.[2][3] This non-

intercalative binding has minimal effect on DNA structure.[4] The dye's fluorescence is

significantly enhanced upon binding to A-T rich sequences of DNA.[1][2][7] Unbound Hoechst
33258 has a weak fluorescence in the green spectrum (510–540 nm), which can become

noticeable if excessive dye concentrations are used or if washing is inadequate.[1][2]

Quantitative Data Summary
The following table summarizes the recommended concentrations and incubation times for

Hoechst 33258 staining of fixed cells for different applications.

Application Cell Type Fixation
Hoechst 33258
Working
Concentration

Incubation
Time &
Temperature

Fluorescence

Microscopy
Mammalian Cells

4%

Paraformaldehyd

e

0.5 - 2 µg/mL in

PBS[8][9]

10 - 30 minutes

at Room

Temperature[3]

Flow Cytometry

Mammalian Cells

(single-cell

suspension)

70-80% Ice-cold

Ethanol

0.2 - 2 µg/mL in

PBS[8]

15 minutes at

Room

Temperature[8]

[9]

Bacteria
Gram-

positive/negative

N/A (can be live

or fixed)

12 - 15 µg/mL in

PBS

30 minutes at

Room

Temperature[10]

[11]

Experimental Protocols
Materials and Reagents

Hoechst 33258 stock solution (e.g., 1 mg/mL or 1-10 mM in deionized water or DMSO)[3][6]

[12]

Phosphate-Buffered Saline (PBS), pH 7.4

Fixation solution (e.g., 4% paraformaldehyde in PBS)
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Permeabilization solution (optional, e.g., 0.1-0.5% Triton X-100 in PBS)

Mounting medium

Coverslips and microscope slides

Protocol 1: Staining of Fixed Adherent Cells for
Fluorescence Microscopy
This protocol is suitable for cells grown on coverslips.

Cell Culture and Fixation:

Grow cells on sterile coverslips in a petri dish or multi-well plate to the desired confluency.

Aspirate the culture medium and wash the cells twice with PBS.

Fix the cells by adding 4% paraformaldehyde in PBS and incubating for 10-15 minutes at

room temperature.[3]

Aspirate the fixative and wash the cells three times with PBS for 5 minutes each.

Permeabilization (Optional):

For improved nuclear staining, permeabilize the cells by incubating with 0.1-0.5% Triton X-

100 in PBS for 10-15 minutes at room temperature.

Wash the cells three times with PBS for 5 minutes each.

Hoechst 33258 Staining:

Prepare the Hoechst 33258 working solution by diluting the stock solution to a final

concentration of 0.5-2 µg/mL in PBS.[8][9]

Add the staining solution to the cells, ensuring the entire surface of the coverslip is

covered.

Incubate for 10-30 minutes at room temperature, protected from light.[3]
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Washing:

Aspirate the staining solution and wash the cells two to three times with PBS to remove

unbound dye.[8][9]

Mounting and Visualization:

Mount the coverslip onto a microscope slide using a drop of mounting medium.

Seal the edges of the coverslip with nail polish to prevent drying.

Visualize the stained nuclei using a fluorescence microscope with a UV excitation filter

(around 350 nm) and a blue emission filter (around 461 nm).[2][6]

Protocol 2: Staining of Fixed Suspension Cells for Flow
Cytometry
This protocol is designed for analyzing DNA content and cell cycle in a single-cell suspension.

Cell Preparation and Fixation:

Harvest cells and prepare a single-cell suspension at a density of 1-2 x 10^6 cells/mL in

PBS.[8]

Fix the cells by adding ice-cold 70-80% ethanol dropwise while vortexing gently.

Incubate on ice for at least 30 minutes.[8][9]

Washing:

Centrifuge the fixed cells at a low speed (e.g., 300-500 x g) for 5 minutes.

Discard the supernatant and wash the cell pellet once with PBS.

Hoechst 33258 Staining:

Prepare the Hoechst 33258 working solution by diluting the stock solution to a final

concentration of 0.2-2 µg/mL in PBS.[8]
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Resuspend the cell pellet in the staining solution.

Incubate for 15 minutes at room temperature, protected from light.[8][9]

Flow Cytometry Analysis:

Analyze the stained cells on a flow cytometer equipped with a UV laser for excitation.

Washing after staining is generally not necessary for flow cytometry.[8][9]

Use a low flow rate for optimal results and to minimize the coefficient of variation (%CV).

[8]

Troubleshooting
High Background Fluorescence: This can be caused by using too high a concentration of

Hoechst 33258 or insufficient washing.[1] Optimize the dye concentration and ensure

thorough washing.

Weak or No Staining: This may result from inefficient cell permeabilization (for adherent

cells), low dye concentration, or photobleaching. Ensure proper fixation and

permeabilization, try a higher dye concentration within the recommended range, and always

protect the stained samples from light. For live cells, efflux pumps in the plasma membrane

may exclude the dye; Hoechst 33342 is more cell-permeable and may be a better choice for

live-cell imaging.[13]

Green Fluorescence: Unbound Hoechst 33258 fluoresces in the 510-540 nm range.[1][2]

The presence of green fluorescence indicates excess unbound dye.

Visualization of Experimental Workflow
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Caption: Workflow for Hoechst 33258 staining of fixed cells.

Signaling Pathway Diagram
Hoechst 33258 does not act on a signaling pathway; rather, it is a direct stain for a cellular

component (DNA). Therefore, a signaling pathway diagram is not applicable to this topic. The

diagram above illustrates the experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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